N,N'-bis{4-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}urea

• IUPAC Name: 1,3-bis[4-[(2-methylimidazol-1-yl)methyl]phenyl]urea
• InChI: InChI=1S/C23H24N6O/c1-17-24-11-13-28(17)15-19-3-7-21(8-4-19)26-23(30)27-22-9-5-20(6-10-22)16-29-14-12-25-18(29)2/h3-14H,15-16H2,1-2H3,(H2,26,27,30)
• InChI Key: GGUZRIPVWITXPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)CN4C=CN=C4C
• Molecular Formula: C23H24N6O
• Molecular Weight: 400.5 g/mol

Description

N,N'-bis{4-[(2-methyl-1H-imidazol-1-yl)methyl]phenyl}urea, commonly known as BIMU 8, is a synthetic compound that has been widely used in scientific research. BIMU 8 belongs to the class of urea derivatives and has been found to have various applications in the field of biochemistry and pharmacology.

Mechanism of Action

BIMU 8 acts as an agonist of 5-HT4 receptors, which are G protein-coupled receptors that are involved in various physiological processes, including gastrointestinal motility, cardiac function, and memory consolidation. BIMU 8 binds to the 5-HT4 receptor and activates the intracellular signaling pathway, leading to an increase in cyclic AMP (cAMP) levels.
Biochemical and Physiological Effects:
BIMU 8 has been found to have various biochemical and physiological effects, including stimulation of gastric motility, enhancement of memory consolidation, and modulation of cardiac function. BIMU 8 has also been found to have potential therapeutic applications in the treatment of various disorders, including Alzheimer's disease, Parkinson's disease, and depression.

Advantages and Limitations for Lab Experiments

BIMU 8 has several advantages for laboratory experiments, including its high potency and selectivity for 5-HT4 receptors, which makes it a useful tool for studying the physiological and pharmacological effects of these receptors. However, BIMU 8 has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of BIMU 8 in scientific research. One potential direction is the development of novel therapeutic agents based on the structure of BIMU 8 for the treatment of various disorders, including Alzheimer's disease and depression. Another direction is the investigation of the role of 5-HT4 receptors in the regulation of gastrointestinal motility and the potential use of BIMU 8 as a therapeutic agent for the treatment of gastrointestinal disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the physiological and pharmacological effects of BIMU 8 and its potential therapeutic applications.

Synthesis Methods

The synthesis of BIMU 8 involves the reaction of 4-[(2-methyl-1H-imidazol-1-yl)methyl]aniline with phosgene followed by reaction with 4-[(2-methyl-1H-imidazol-1-yl)methyl]phenylamine. The resulting product is then purified using column chromatography to obtain pure BIMU 8.

Scientific Research Applications

BIMU 8 has been extensively used in scientific research to study the mechanism of action of various receptors, including serotonin receptors, dopamine receptors, and histamine receptors. BIMU 8 has been found to be a potent agonist of 5-HT4 receptors and has been used to study the physiological and pharmacological effects of these receptors.